Cas no 1693565-14-8 (4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole)

• Product Name: 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole
• CAS No: 1693565-14-8
• MF: C₉H₆BrClFN₃
• MW: 290.519443035126
• CID: 5692268
• PubChem ID: 107370657
• Update Time: 2025-06-08

4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole
• 1693565-14-8
• EN300-766171
• 1H-1,2,3-Triazole, 4-(bromomethyl)-1-(3-chloro-5-fluorophenyl)-

• Inchi： 1S/C9H6BrClFN3/c10-4-8-5-15(14-13-8)9-2-6(11)1-7(12)3-9/h1-3,5H,4H2
• InChI Key： ZBGUHDUDXLAJRW-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C2C=C(C=C(C=2)Cl)F)N=N1

Computed Properties

• Exact Mass: 288.94177g/mol
• Monoisotopic Mass: 288.94177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Boiling Point: 398.3±52.0 °C(Predicted)
• pka: -2.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole

4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole: A Comprehensive Overview

4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole, identified by the CAS registry number CAS No. 1693565-14-8, is a compound of significant interest in the fields of organic chemistry and materials science. This triazole derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in the synthesis of bioactive compounds and its utility in click chemistry reactions.

The molecular structure of 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole features a triazole ring system with a bromomethyl group at the 4-position and a substituted phenyl group at the 1-position. The phenyl substituent is further decorated with chlorine and fluorine atoms at the 3 and 5 positions, respectively. This combination of functional groups imparts the compound with unique electronic properties and reactivity. The presence of halogens on the aromatic ring enhances its stability and reactivity in various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into its stereochemistry and electronic structure, which are critical for understanding its reactivity in different chemical environments. The compound has been employed as a building block in the construction of larger molecules with potential pharmacological activity.

In terms of applications, 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole has shown promise in click chemistry reactions, particularly in the formation of covalent bonds under mild conditions. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of complex molecules with tailored functionalities.

The integration of this compound into drug discovery efforts has been driven by its ability to modulate biological pathways through receptor interactions. Studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. These findings underscore its importance as a lead compound for further exploration in medicinal chemistry.

From a materials science perspective, the compound's structural versatility has led to its use in the development of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions offers opportunities for creating materials with enhanced mechanical and thermal properties.

In conclusion, 4-(Bromomethyl)-1-(3-chloro-5-fluorophenyl)-1H-1,2,3-triazole, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.